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Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321

Audience: Researchers, scientists, and drug development professionals.

Introduction Trichloro(trimethylamine)boron (BCls-NMes) is a stable, solid Lewis acid
complex that serves as a versatile and convenient reagent in advanced organic synthesis.[1]
Comprising boron trichloride (BCls) and trimethylamine (NMes), this white powder offers a
significant advantage over the direct use of gaseous BClIs, which is highly reactive and difficult
to handle.[2] With a typical purity of 298.0%, this complex is an important intermediate and
catalyst in the synthesis of fine chemicals, including active ingredients for the pharmaceutical
and agrochemical industries.[1][3] Its primary role in agrochemical synthesis is centered on its
function as a potent Lewis acid, particularly for the selective cleavage of ether bonds, a critical
step in the synthesis of many herbicides, fungicides, and insecticides.[4][5]

Core Application: Selective Ether Cleavage in the Synthesis of Phenolic Agrochemicals A
common structural motif in agrochemicals is the phenol or substituted phenol group. During a
multi-step synthesis, the hydroxyl group of a phenol is often protected as an ether (e.g., a
methyl ether) to prevent unwanted side reactions. In the final stages of synthesis, this
protecting group must be removed to yield the active molecule.

Trichloro(trimethylamine)boron is an excellent reagent for this deprotection step. As a source
of BCl;s, it efficiently cleaves the C-O bond of ethers, particularly aryl methyl ethers, under
controlled conditions.[4][6] This lower reactivity compared to reagents like boron tribromide
(BBrs3) can be advantageous, allowing for greater selectivity when multiple sensitive functional
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groups are present in the molecule.[4] This reaction is fundamental in producing aryloxy-based
agrochemicals, such as certain classes of herbicides.[7]

Data Presentation

The key physical and chemical properties of Trichloro(trimethylamine)boron are summarized
below.

Table 1: Properties of Trichloro(trimethylamine)boron

Property Value Reference(s)
CAS Number 1516-55-8 [1][3]
Molecular Formula C3HoBCIsN [1]

Molecular Weight 176.28 g/mol [1]
Appearance White Powder [11[3]

Purity (Assay) >98.0% [11[3]

Melting Point 237-240 °C (decomposition) [8]

) ) Lewis Acid / Synthesis
Primary Function _ [1][°]
Intermediate

Table 2: Representative Reaction Data for BCls-Mediated Demethylation

The following table outlines typical reaction parameters for the demethylation of an aryl methyl
ether, a reaction type directly applicable to agrochemical synthesis.
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Parameter Typical Value /| Condition Note

Substrate Aryl Methyl Ether Precursor -

Reagent Trichloro(trimethylamine)boron 1.1 - 1.5 equivalents

Solvent Dichloromethane (DCM) Anhydrous conditions required

Reaction is often initiated at

Temperature -20 °C to Room Temperature
low temp.
Reaction Time 2 -12 hours Monitored by TLC or LC-MS
) ) Dependent on substrate
Typical Yield 85 - 95%

complexity

Experimental Protocols

Protocol 1: General Procedure for the Demethylation of an Aryl Methyl Ether Intermediate

This protocol describes a general method for cleaving an aryl methyl ether using
Trichloro(trimethylamine)boron to yield a phenolic compound, a common intermediate in the
synthesis of various herbicides and fungicides.

Materials:

» Aryl methyl ether precursor

¢ Trichloro(trimethylamine)boron (BCls-NMes)

e Anhydrous Dichloromethane (DCM)

» Methanol (MeOH)

o Saturated sodium bicarbonate (NaHCOs3) solution
¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
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 Nitrogen or Argon gas supply
» Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)
Procedure:

e Setup: Under an inert atmosphere (N2 or Ar), dissolve the aryl methyl ether precursor (1.0
eg.) in anhydrous DCM in a flame-dried round-bottom flask equipped with a magnetic stir
bar.

e Cooling: Cool the solution to -20 °C using a suitable cooling bath (e.g., dry ice/acetone).

o Reagent Addition: Slowly add solid Trichloro(trimethylamine)boron (1.2 eq.) to the stirred
solution portion-wise over 15 minutes. Ensure the internal temperature does not rise
significantly.

o Reaction: Allow the reaction mixture to stir at -20 °C for 1 hour, then let it warm to room
temperature and continue stirring for 4-12 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

¢ Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Slowly
and carefully add methanol to quench the excess reagent. Caution: This is an exothermic
reaction.

o Workup: Add saturated NaHCOs solution to neutralize the acidic mixture. Transfer the
mixture to a separatory funnel and extract the aqueous layer twice with DCM.

» Washing: Combine the organic layers and wash sequentially with water and then brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product via column chromatography on silica gel or
recrystallization to obtain the final phenolic agrochemical precursor.

Visualizations
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The following diagrams illustrate the workflow and chemical principles involved in using
Trichloro(trimethylamine)boron.
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Workflow: Synthesis of Phenolic Agrochemical
Aryl Methyl Ether Trichloro(trimethylamine)boron
(Protected Precursor) (BCI3:NMe3)

Substrate

Demethylation Reaction
(Ether Cleavage)

Aqueous Workup
& Purification

l

Final Phenolic

Agrochemical Active Ingredient
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Mechanism: Lewis Acid-Mediated Ether Cleavage

R-O-CHs BCls
(Aryl Methyl Ether) (from BCl3-NMes)

[R-O(BCI3)-CHs]+
(Lewis Acid-Base Adduct)

R-O-BClz + CHsCl

R-OH
(Phenol)

Reagent Profile

4 N

Form: Solid (White Powder)
Stability: Stable in Air
Handling: Safer than gaseous BCls

Trichloro(trimethylamine)boron

\ Function: Lewis Acid Catalyst )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: The Role of
Trichloro(trimethylamine)boron in Agrochemical Synthesis]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b074321#role-of-trichloro-
trimethylamine-boron-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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